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Compound of Interest

Compound Name: LCS3

Cat. No.: B5847662

A note on nomenclature: Initial searches for "LCS3C protein" did not yield specific results,
suggesting a possible typographical error. Based on related search outcomes and the
functional context of typical protein research, this guide focuses on the Solute Carrier Family 3
Member 2 (SLC3AZ2) protein, also known as CD98 heavy chain (CD98hc) or 4F2 heavy chain
(4F2hc). This well-characterized protein is a crucial component of heterodimeric amino acid
transporters and is deeply involved in cellular signaling, making it a relevant subject for
researchers, scientists, and drug development professionals.

Introduction to SLC3A2

SLC3AZ2 is a type Il transmembrane glycoprotein that functions as the heavy chain for several
light chain amino acid transporters, including SLC7A5 (LAT1) and SLC7A11 (XCT). This
heterodimerization is essential for the proper localization and function of the transporter
complexes, which mediate the uptake of essential amino acids and are implicated in a variety
of physiological and pathological processes, including cell growth, immune response, and
cancer.[1][2][3] Given its central role in cellular metabolism and signaling, understanding the
cross-species conservation and functional divergence of SLC3A2 is critical for translational
research and drug development.

Cross-Species Sequence Comparison of SLC3A2

A comparative analysis of SLC3A2 protein sequences across different species reveals a high
degree of conservation, particularly in the transmembrane and cytoplasmic domains,
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underscoring its fundamental biological importance. The following table summarizes the protein
sequence identity of SLC3A2 orthologs relative to the human sequence.

) Sequence .
. Common UniProt . % ldentity to

Species . Length (Amino

Name Accession . Human

Acids)
Homo sapiens Human P08195 630 100%
Mus musculus Mouse P10852 631 77.8%
Rattus
] Rat P35837 631 77.2%

norvegicus
Danio rerio Zebrafish Q6DGS9 626 55.1%
Drosophila )

Fruit Fly Q9Vval9 678 33.5%

melanogaster

Data sourced from UniProt. Sequence alignments were performed using the Clustal Omega
tool.

The high sequence identity among mammals suggests a largely conserved function. The lower
identity in zebrafish and fruit fly indicates greater evolutionary divergence, which may translate
to functional differences, providing valuable insights for developmental and comparative biology
studies.

Functional Comparison of SLC3A2 Across Species

SLC3AZ2's primary role as a chaperone for amino acid transporters is conserved across
species. However, the specific light chain partnerships and the nuances of its involvement in
signaling pathways can vary.

Amino Acid Transport

In mammals, SLC3A2 forms heterodimers with at least six different SLC7 family light chains,
facilitating the transport of a wide range of amino acids.[4] For instance, the SLC3A2/SLC7A5
complex is a primary transporter of large neutral amino acids like leucine, which is crucial for
MTORCL1 activation and cell growth.[5] The SLC3A2/SLC7A11 complex, on the other hand,
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mediates the exchange of cystine and glutamate, playing a key role in cellular redox
homeostasis.[6] While the fundamental transport function is conserved, the specific expression
patterns and regulatory mechanisms of these complexes can differ between species and

tissues.

Signaling Pathways

SLC3AZ2 is a critical node in several signaling pathways that regulate cell proliferation, survival,
and migration.

SLC3AZ2 directly interacts with the cytoplasmic tails of 1 integrins, modulating integrin-
dependent signaling.[7] This interaction is crucial for cell adhesion, spreading, and migration.
The conservation of the integrin-binding motif in SLC3A2 across vertebrate species suggests
that this is a fundamental and evolutionarily ancient function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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